Cas no 1448044-77-6 (4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine)

• Product Name: 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine
• CAS No: 1448044-77-6
• MF: C₁₇H₂₄N₄O₅S₂
• MW: 428.526261329651
• CID: 6049278
• PubChem ID: 71809125
• Update Time: 2025-05-27

4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine
• 4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]-1-(3-phenoxypropylsulfonyl)piperidine
• 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]-1-(3-phenoxypropanesulfonyl)piperidine
• 1448044-77-6
• F6441-7409
• AKOS024564229
• 4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)-1-((3-phenoxypropyl)sulfonyl)piperidine

• Inchi： 1S/C17H24N4O5S2/c1-20-14-18-19-17(20)28(24,25)16-8-10-21(11-9-16)27(22,23)13-5-12-26-15-6-3-2-4-7-15/h2-4,6-7,14,16H,5,8-13H2,1H3
• InChI Key： JOGBPWJERFCRTG-UHFFFAOYSA-N
• SMILES： N1(S(CCCOC2=CC=CC=C2)(=O)=O)CCC(S(C2N(C)C=NN=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 428.11881223g/mol
• Monoisotopic Mass: 428.11881223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine

Research Briefing on 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine (CAS: 1448044-77-6)

The compound 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine (CAS: 1448044-77-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and triazole functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

Recent research efforts have elucidated the synthetic pathways for 1448044-77-6, highlighting its efficient production through multi-step organic reactions involving sulfonylation and triazole formation. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry approaches have been employed to optimize its synthesis, reducing byproduct formation and enhancing scalability for potential industrial applications.

Pharmacological evaluations of 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine have revealed its activity as a modulator of specific biological targets. In vitro studies demonstrate its affinity for enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary in vivo data indicate favorable pharmacokinetic profiles, including adequate bioavailability and metabolic stability, which are critical for its progression into clinical trials.

The mechanism of action of 1448044-77-6 has been a focal point of recent investigations. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights for further molecular optimization. Computational modeling and molecular docking simulations have complemented experimental findings, offering a deeper understanding of its interactions with target proteins at the atomic level.

Despite these advancements, challenges remain in the development of 4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl-1-(3-phenoxypropanesulfonyl)piperidine as a therapeutic agent. Issues such as off-target effects and potential toxicity require thorough investigation in subsequent preclinical studies. Researchers are also exploring its potential in combination therapies, leveraging its unique properties to enhance the efficacy of existing treatments.

In conclusion, 1448044-77-6 represents a promising compound in the realm of chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic versatility underscore its potential for addressing unmet medical needs. Continued research efforts will be essential to fully realize its therapeutic applications and overcome existing challenges in its development.